Cas no 1212291-95-6 ((1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride)

• Product Name: (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride
• CAS No: 1212291-95-6
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5043690
• PubChem ID: 45792309
• Update Time: 2025-05-24

(1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride
• (1R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanamine;hydrochloride
• AKOS026742357
• (R)-1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)ethanamine hydrochloride
• EN300-54373
• 1212291-95-6
• (1R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-aminehydrochloride
• Z1516118908
• G72944
• (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C10H13NO2.ClH/c1-7(11)8-2-3-9-10(6-8)13-5-4-12-9;/h2-3,6-7H,4-5,11H2,1H3;1H/t7-;/m1./s1
• InChI Key： VSVIXBOCIIALFF-OGFXRTJISA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)[C@@H](C)N

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: 216-218 °CEnamineEN300-54373
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

(1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride

Compound CAS No. 1212291-95-6: (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride

The compound with CAS No. 1212291-95-6, commonly referred to as (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride, is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and promising biological activities. The benzodioxin moiety within its structure contributes to its stability and bioavailability, making it a valuable candidate for various therapeutic applications.

Recent advancements in chemical synthesis have enabled researchers to explore the ethanamine core of this compound in greater depth. The hydrochloride salt form ensures optimal solubility and pharmacokinetic profiles, which are critical for drug delivery systems. The R configuration at the chiral center further enhances its selectivity and efficacy in targeting specific biological pathways.

One of the most notable aspects of this compound is its ability to interact with key cellular receptors, as demonstrated by recent studies. Researchers have reported that (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride exhibits potent inhibitory effects on certain enzyme activities, making it a promising lead compound for the development of novel therapeutics. Its ability to modulate these pathways without causing significant adverse effects has positioned it as a strong candidate for further preclinical testing.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the benzodioxin ring system requires precise control over reaction conditions to ensure high yields and purity. Advanced purification techniques, such as chromatography and crystallization, are employed to isolate the final product in its purest form.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of this compound. The R configuration at the chiral center plays a crucial role in its interaction with target proteins, underscoring the need for enantioselective synthesis methods. This has led to the development of novel asymmetric catalysis strategies that enable the production of enantiomerically pure material.

In terms of applications, this compound has shown particular promise in the treatment of neurological disorders. Its ability to cross the blood-brain barrier and interact with key neurotransmitter systems makes it a valuable tool for researchers in this field. Preliminary results from in vitro assays suggest that it may have potential as an antidepressant or neuroprotective agent.

Furthermore, the hydrochloride salt form of this compound has been shown to exhibit superior pharmacokinetic properties compared to other salt forms. This is attributed to its enhanced solubility and absorption profiles, which are critical factors in drug design and delivery.

As research into this compound continues, it is anticipated that new insights into its mechanism of action will emerge. These findings will undoubtedly contribute to the development of more effective therapeutic agents for a wide range of medical conditions.